Cas no 1076-46-6 (ammonium 3-amino-2,5-dichlorobenzoate)

• Product Name: ammonium 3-amino-2,5-dichlorobenzoate
• CAS No: 1076-46-6
• MF: C₇H₈Cl₂N₂O₂
• MW: 223.056619644165
• CID: 894000
• Update Time: 2025-04-19

ammonium 3-amino-2,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• ammonium 3-amino-2,5-dichlorobenzoate
• azanium,3-amino-2,5-dichlorobenzoate
• 3-amino-2,5-dichlorobenzoic acid
• 3-Amino-2,5-dichlorobenzoic acid, ammonium salt
• Ammonium chloramben
• Benzoic acid, 3-amino-2,5-dichloro-, ammonium salt
• Benzoic acid, 3-amino-2,5-dichloro-, monoammonium salt
• Caswell No. 168B
• Chloramben ammonium salt
• Chloramben-ammonium
• Chloramben-ammonium [ISO]
• EPA Pesticide Chemical Code 029902
• AMMONIUMCHLORAMBEN
• CHLORAMBEN AMMONIUM SALT)
• 3-Amino-2,5-dichlorobenzoic acid ammonium salt

• Inchi： 1S/C7H5Cl2NO2.H3N/c8-3-1-4(7(11)12)6(9)5(10)2-3;/h1-2H,10H2,(H,11,12);1H3
• InChI Key： RSSKZIYCSDAOJD-UHFFFAOYSA-N
• SMILES： C1(C([O-])=O)C=C(C=C(N)C=1Cl)Cl.[NH4+]

Computed Properties

• Exact Mass: 221.99644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 102.65